Cas no 1367947-42-9 (4-Bromo-3-methylbenzo[d]isoxazole)

• Product Name: 4-Bromo-3-methylbenzo[d]isoxazole
• CAS No: 1367947-42-9
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD22038944
• CID: 4769622
• PubChem ID: 82394462
• Update Time: 2026-02-26

4-Bromo-3-methylbenzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methylbenzo[d]isoxazole
• 4-Bromo-3-methyl-benzo[d]isoxazole
• SB33060
• AK671719
• 4-bromo-3-methyl-1,2-benzoxazole
• AKOS022690973
• 4-Bromo-3-methyl-1,2-benzisoxazole
• DB-167382
• CS-0163199
• D83934
• SCHEMBL21807299
• MFCD22038944
• 1367947-42-9
• BS-15307

• MDL： MFCD22038944
• Inchi： 1S/C8H6BrNO/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3
• InChI Key： HJTPZDBIOWXAFI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C)=NO2

Computed Properties

• Exact Mass: 210.96328g/mol
• Monoisotopic Mass: 210.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles